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Compound of Interest

Compound Name: Topoisomerase | inhibitor 12

Cat. No.: B12381055

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core biochemical assays used to
measure the enzymatic activity of Topoisomerase | (Topl1). Topl is a critical nuclear enzyme
that alleviates torsional stress in DNA during replication and transcription by introducing
transient single-strand breaks. This catalytic activity makes it a key target for cancer
chemotherapy. The assays detailed below are fundamental for the discovery and
characterization of Topl-targeting drugs.

DNA Relaxation Assay

The DNA relaxation assay is the most common method for measuring the catalytic activity of
Topl. It is based on the principle that supercoiled plasmid DNA has a more compact structure
and migrates faster through an agarose gel compared to its relaxed counterpart. Topl relieves
the supercoiling of the plasmid, leading to a change in its electrophoretic mobility.

Experimental Workflow: DNA Relaxation Assay
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Reaction Preparation

Start: Prepare Reaction Mix

Reaction Mix:
- Supercailed Plasmid DNA

Enzymatic Reaction
Buffer

Add Topoisomerase |
(and/or Inhibitor)

Stop Reaction
(e.g., with SDS)

Analysis

Agarose Gel
Electrophoresis

Visualize DN
(e.9., Ethidium Bromide)

End: Analyze Results

Normal Catalytic Cycle
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-

Cellular Processe!

Inhibition by a 'Poison'
Topl-DNA
Cleavage Complex
(Transient)

~

Topl Inhibitor
(e.g., Camptothecin)

Relaxed DNA + Free Topl
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(Top1-DNA-Inhibitor)

Prevents Re-ligation

Accumulation of
Single-Strand Breaks
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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